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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B14862970

CAS Number: 1042143-83-8
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the current publicly available
information on Yunnandaphninine G, a C30 Daphniphyllum alkaloid. Due to the limited
availability of detailed experimental data in the public domain, this document summarizes the
foundational knowledge and outlines generalized experimental approaches based on related
compounds.

Core Chemical and Physical Properties

Yunnandaphninine G was first isolated from the leaves and stems of Daphniphyllum
yunnanense.[1] Its fundamental properties are summarized below.

Property Value Source
CAS Number 1042143-83-8 [1]
Molecular Formula C30H47NO3 [2]
Molecular Weight 469.70 g/mol [2]
Compound Type Alkaloid [1]
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Biological Activity and Therapeutic Potential: An
Extrapolation

Direct experimental evidence for the biological activity of Yunnandaphninine G is not available
in the current body of scientific literature. However, numerous studies on other alkaloids
isolated from the Daphniphyllum genus have revealed significant cytotoxic activities against
various cancer cell lines.

For instance, Daphniyunnine D, a related alkaloid from Daphniphyllum yunnanense, has
demonstrated cytotoxicity against P-388 and A-549 tumor cell lines with IC50 values of 3.0 and
0.6 uM, respectively. Furthermore, other novel alkaloids from Daphniphyllum macropodum
have shown cytotoxic effects against P-388 and SGC-7901 cells. A recent review of
Daphniphyllum alkaloids highlights their potential for rich structural diversity and a range of
biological functionalities, including cytotoxicity.

Given this context, it is plausible that Yunnandaphninine G may also possess cytotoxic or
other biological activities. However, empirical validation is required.

Experimental Protocols: A Generalized Approach

While the specific experimental protocol for the isolation and characterization of
Yunnandaphninine G is detailed in the primary publication, which is not publicly accessible, a
general workflow for the isolation of alkaloids from Daphniphyllum species can be outlined. This
representative protocol is based on similar studies of Daphniphyllum alkaloids.

Generalized Alkaloid Extraction and Isolation Workflow

A generalized workflow for the isolation and characterization of Daphniphyllum alkaloids.

Methodology:

o Extraction: The air-dried and powdered leaves and stems of Daphniphyllum yunnanense are
subjected to exhaustive extraction with a polar solvent such as methanol at room
temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

o Acid-Base Partitioning: The crude extract is suspended in an acidic aqueous solution (e.g.,
2% HCI) and patrtitioned with a non-polar solvent like ethyl acetate to remove neutral and
weakly basic components. The acidic agueous layer, containing the protonated alkaloids, is
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then basified (e.g., with ammonia solution) and extracted with a chlorinated solvent such as
chloroform to obtain the crude alkaloid fraction.

o Chromatographic Separation: The crude alkaloid mixture is subjected to multiple rounds of
column chromatography. This typically involves initial separation on a silica gel column,
followed by further purification using size-exclusion chromatography (e.g., Sephadex LH-20)
and finally preparative high-performance liquid chromatography (HPLC) to isolate the pure
Yunnandaphninine G.

 Structural Elucidation: The structure of the isolated compound is determined through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy (*H, 3C, COSY, HMQC, HMBC), Mass Spectrometry (MS), and Infrared (IR)
spectroscopy.

Spectroscopic Data

The primary literature indicates that the structure of Yunnandaphninine G was elucidated
using spectroscopic methods. However, the specific NMR, MS, and IR data are not available in
the public domain.

Signaling Pathways and Mechanism of Action

As the biological activity of Yunnandaphninine G has not yet been reported, there is no
information on its mechanism of action or any associated signaling pathways. Future research
into the bioactivity of this compound would be necessary to elucidate these aspects.

Conclusion and Future Directions

Yunnandaphninine G is a structurally characterized but biologically unexplored Daphniphyllum
alkaloid. The cytotoxic potential exhibited by other members of this alkaloid class suggests that
Yunnandaphninine G could be a candidate for biological activity screening, particularly in the
context of anticancer drug discovery.

To advance the understanding of this natural product, the following steps are recommended:

o Acquisition of the Primary Literature: Obtaining the full scientific article detailing the isolation
and structural elucidation of Yunnandaphninine G is paramount for accessing the precise
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experimental protocols and spectroscopic data.

» Biological Screening: A comprehensive biological evaluation of Yunnandaphninine G is
warranted, beginning with cytotoxicity assays against a panel of human cancer cell lines.

o Mechanism of Action Studies: Should biological activity be confirmed, subsequent studies
should focus on elucidating the underlying mechanism of action and identifying potential
molecular targets and signaling pathways.

This technical guide represents the most comprehensive summary of Yunnandaphninine G
based on currently accessible information. It is intended to serve as a foundational resource for
researchers and to stimulate further investigation into the potential of this and other
Daphniphyllum alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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